Cas no 89187-90-6 (Phenol, 2,4,5-tribromo-3-methyl-)
89187-90-6 structure
Product Name:Phenol, 2,4,5-tribromo-3-methyl-
CAS No:89187-90-6
MF:C7H5Br3O
MW:344.825999975204
CID:609442
PubChem ID:19893062
Update Time:2025-04-19
Phenol, 2,4,5-tribromo-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4,5-tribromo-3-methyl-
- 2,4,5-tribromo-3-methylphenol
- SCHEMBL7754486
- Tribrom-m-Kresol
- 89187-90-6
- DTXSID30601064
-
- Inchi： 1S/C7H5Br3O/c1-3-6(9)4(8)2-5(11)7(3)10/h2,11H,1H3
- InChI Key： OHRBZDZGCWHOPT-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1C)Br)Br)O
Computed Properties
- Exact Mass: 343.78700g/mol
- Monoisotopic Mass: 341.78905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 20.2Ų
Phenol, 2,4,5-tribromo-3-methyl- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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